2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(2,3-dihydro-1H-inden-5-yl)acetamide

• IUPAC Name: 2-(3-butyl-2,4-dioxo-4aH-thieno[3,2-d]pyrimidin-1-ium-1-yl)-N-(2,3-dihydro-1H-inden-5-yl)acetamide
• InChI: InChI=1S/C21H23N3O3S/c1-2-3-10-23-20(26)19-17(9-11-28-19)24(21(23)27)13-18(25)22-16-8-7-14-5-4-6-15(14)12-16/h7-9,11-12,19H,2-6,10,13H2,1H3/p+1
• InChI Key: NZJPCYMLZSMRPF-UHFFFAOYSA-O
• Canonical SMILES: CCCCN1C(=O)C2C(=[N+](C1=O)CC(=O)NC3=CC4=C(CCC4)C=C3)C=CS2
• Molecular Formula: C21H24N3O3S+
• Molecular Weight: 398.5 g/mol
• CAS No.: 1252930-64-5

Description

2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(2,3-dihydro-1H-inden-5-yl)acetamide is a useful research compound. Its molecular formula is C21H23N3O3S and its molecular weight is 397.49. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Molecular Interactions

Research on similar thieno[3,2-d]pyrimidine derivatives has focused on understanding their crystal structures and molecular interactions. For example, studies have detailed the folded conformation of related compounds, highlighting intramolecular hydrogen bonding that stabilizes their structures (Subasri et al., 2016). Such insights are crucial for designing compounds with specific physical and chemical properties for various applications, including material science and drug design.

Radiopharmaceutical Applications

Thieno[3,2-d]pyrimidine derivatives have been explored for their potential in radiopharmaceutical applications. For instance, certain derivatives have been synthesized for imaging purposes using positron emission tomography (PET), aiding in the visualization of specific proteins or receptors in living organisms (Dollé et al., 2008). This research is pivotal for the development of diagnostic tools and the study of disease mechanisms.

Synthesis and Characterization of New Compounds

The synthesis and characterization of new thieno[3,2-d]pyrimidine derivatives have been reported, with an emphasis on creating isolated and fused derivatives for various applications. These efforts involve detailed synthetic routes and the characterization of the compounds using techniques such as NMR, IR, and mass spectrometry, which are fundamental for the advancement of chemistry and materials science (El Azab & Elkanzi, 2014).

Anticancer Activity

Some thieno[3,2-d]pyrimidine derivatives have been synthesized and tested for their anticancer activity, showing promise as potential anticancer agents. These studies involve evaluating the compounds against various cancer cell lines to identify promising candidates for further development into therapeutic agents (Al-Sanea et al., 2020).